N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H25FN4O2/c1-15-3-8-20(13-16(15)2)25-21(29)14-28-11-9-18(10-12-28)23-26-22(27-30-23)17-4-6-19(24)7-5-17/h3-8,13,18H,9-12,14H2,1-2H3,(H,25,29)
• InChI Key: XPLFOTPQUKOVBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)F)C
• Molecular Formula: C23H25FN4O2
• Molecular Weight: 408.5 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H25FN4O2 and its molecular weight is 408.477. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research on N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus has shown that these compounds possess significant antibacterial potentials. For instance, certain derivatives demonstrated notable inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017). These findings suggest that N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide could potentially have antimicrobial properties, given its structural similarities.

Synthetic Methodologies

The synthesis of similar compounds involves complex organic synthesis techniques. For example, a practical process for making N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide starting from piperazine and N-chloroacetyl-2,6-xylidine was described, highlighting the steps and conditions for achieving high yields and purity (Guillaume et al., 2003). This suggests that the production of N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide could also be optimized through similar synthetic routes.

Potential for Material Science Applications

Compounds with acetamide and 1,3,4-oxadiazole functionalities have been explored for various applications, including as potential pesticides (Olszewska et al., 2011). The research presented new powder diffraction data for N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, indicating their potential use in developing new pesticide formulations. This highlights the possibility of exploring N-(3,4-dimethylphenyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide in material science, particularly in creating materials with specific biological or chemical properties.